Cas no 1379761-19-9 (Sulf-DBCO-NHS ester)

• Product Name: Sulf-DBCO-NHS ester
• CAS No: 1379761-19-9
• MF: C₂₃H₁₇N₂NaO₈S
• MW: 504.4445
• CID: 4670989
• PubChem ID: 141651395
• Update Time: 2025-10-28

Sulf-DBCO-NHS ester Chemical and Physical Properties

Names and Identifiers

• Sulf-DBCO-NHS ester
• 1379761-19-9

• Inchi： 1S/C23H18N2O8S.Na/c26-20(11-12-22(28)33-25-21(27)13-19(23(25)29)34(30,31)32)24-14-17-7-2-1-5-15(17)9-10-16-6-3-4-8-18(16)24;/h1-8,19H,11-14H2,(H,30,31,32);/q;+1/p-1
• InChI Key： GCMRUCPWYJNCAQ-UHFFFAOYSA-M
• SMILES： S(C1C(N(C(C1)=O)OC(CCC(N1C2=CC=CC=C2C#CC2=CC=CC=C2C1)=O)=O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 504.06033096g/mol
• Monoisotopic Mass: 504.06033096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 1040
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150

Additional information on Sulf-DBCO-NHS ester

Introduction to Sulf-DBCO-NHS Ester (CAS No. 1379761-19-9)

Sulf-DBCO-NHS Ester, chemically known by its CAS number 1379761-19-9, is a highly specialized reagent widely utilized in the field of bioconjugation and pharmaceutical research. This compound, featuring a sulfhydryl (Sulf) group, a 7-amino-4-methylcoumarin-3-carboxylic acid (DBCO) moiety, and an N-hydroxysuccinimide (NHS) ester, serves as an invaluable tool for the modification of biomolecules such as proteins, peptides, and nucleotides. The unique combination of these functional groups enhances its versatility in various biochemical applications.

The DBCO group, also known as 7-amino-4-methylcoumarin-3-carboxylic acid, is particularly notable for its strong fluorescence properties when excited at 390 nm, emitting light at 465 nm. This feature makes it an excellent choice for fluorescence-based assays and imaging techniques. Additionally, the NHS ester functionality allows for facile coupling with primary amines present in biomolecules, facilitating the synthesis of conjugates for diagnostic and therapeutic purposes.

In recent years, Sulf-DBCO-NHS Ester has garnered significant attention in the development of novel biotherapeutics. Its ability to modify biomolecules with high precision has been leveraged in the creation of targeted drug delivery systems. For instance, researchers have utilized this reagent to conjugate antibodies with cytotoxic agents, enhancing the specificity and efficacy of cancer treatments. The sulfhydryl group, being highly reactive, enables the formation of stable disulfide bonds upon oxidation, further aiding in the design of complex molecular architectures.

One of the most compelling applications of Sulf-DBCO-NHS Ester lies in its use as a fluorescent probe for cellular studies. The combination of its bright fluorescence and stability under various physiological conditions makes it an ideal candidate for tracking biomolecular interactions in live cells. Recent studies have demonstrated its utility in monitoring protein-protein interactions and enzyme activity assays. The ability to visualize these processes in real-time has significantly advanced our understanding of cellular mechanisms.

The pharmaceutical industry has also embraced Sulf-DBCO-NHS Ester in the development of novel vaccines and diagnostics. Its role in modifying antigens and antibodies has been pivotal in creating more effective vaccine candidates. Furthermore, its fluorescence properties have been harnessed in diagnostic assays to detect specific biomarkers associated with diseases such as cancer and infectious disorders. The precision offered by this reagent ensures higher accuracy and reliability in diagnostic outcomes.

Advances in synthetic chemistry have further expanded the applications of Sulf-DBCO-NHS Ester. Researchers have developed novel methodologies to incorporate this reagent into complex molecular frameworks, enabling the creation of multifunctional bioconjugates. These conjugates exhibit enhanced stability and bioavailability, making them promising candidates for clinical translation. The ability to tailor the properties of these conjugates through chemical modifications has opened new avenues for drug discovery.

The future prospects of Sulf-DBCO-NHS Ester are indeed promising. Ongoing research is exploring its potential in nanotechnology, particularly in the development of smart drug delivery systems. These systems are designed to release therapeutic agents in response to specific biological triggers, thereby improving treatment outcomes. The unique properties of Sulf-DBCO-NHS Ester make it an ideal candidate for such applications due to its stability and reactivity under controlled conditions.

In conclusion, Sulf-DBCO-NHS Ester (CAS No. 1379761-19-9) is a versatile and powerful reagent with a wide range of applications in bioconjugation, pharmaceutical research, and diagnostics. Its ability to modify biomolecules with high precision and its unique fluorescence properties make it an indispensable tool for researchers seeking to push the boundaries of biotechnology and medicine. As synthetic chemistry continues to evolve, we can expect even more innovative uses for this remarkable compound.